Cas no 1897835-04-9 (4-Chloro-7-fluorocinnoline)

• Product Name: 4-Chloro-7-fluorocinnoline
• CAS No: 1897835-04-9
• MF: C₈H₄ClFN₂
• MW: 182.58216381073
• CID: 4709547
• Update Time: 2023-08-16

4-Chloro-7-fluorocinnoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-7-fluorocinnoline
• 4-Chloro-7-fluorocinnoline

• Inchi： 1S/C8H4ClFN2/c9-7-4-11-12-8-3-5(10)1-2-6(7)8/h1-4H
• InChI Key： RURHOYUNMZVFCQ-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC2C=C(C=CC=21)F

Computed Properties

• Exact Mass: 182.0047040 g/mol
• Monoisotopic Mass: 182.0047040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 182.58
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8